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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)butan-2-amine

Cat. No.: B122269 Get Quote

Disclaimer: Specific safety and toxicological data for 4-(4-Nitrophenyl)butan-2-amine is not

readily available in public literature or safety data sheets. This guide has been compiled using

information from structurally related compounds, namely nitroaromatic amines and substituted

phenylbutanamines. The recommendations herein are based on extrapolation and should be

treated as precautionary. A thorough risk assessment should be conducted by qualified

personnel before handling this compound.

This technical guide provides an in-depth overview of the potential hazards, handling

procedures, and safety precautions for 4-(4-Nitrophenyl)butan-2-amine, intended for

researchers, scientists, and professionals in drug development. Due to the limited availability of

data for this specific molecule, this guide synthesizes information from analogous chemical

structures to provide a robust framework for safe handling and use.

General Safety Information
Nitroaromatic compounds are recognized for their potential toxicity, and aromatic amines can

be readily absorbed through the skin.[1] Many nitroaromatic compounds are considered toxic

and mutagenic.[2] The primary hazards associated with compounds of this class include skin

irritation, serious eye irritation, and respiratory irritation.[3]

General Precautions:

Avoid breathing dust, mist, or spray.[3]
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Wash skin thoroughly after handling.

Use only in a well-ventilated area or outdoors.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Do not eat, drink, or smoke when using this product.

Hazard Identification and Classification
Based on data from structurally similar compounds, 4-(4-Nitrophenyl)butan-2-amine should

be handled as a hazardous substance. The following table summarizes the potential hazard

classifications based on the GHS (Globally Harmonized System of Classification and Labelling

of Chemicals), extrapolated from "4-(4-Nitrophenyl)pyrimidin-2-amine".

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

Acute Toxicity (Oral) Category 4 (Assumed) H302: Harmful if swallowed

Physical and Chemical Properties
Quantitative data for 4-(4-Nitrophenyl)butan-2-amine is not available. The following table

presents data for related compounds to provide an estimate of its properties.
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Property
4-(4-
Nitrophenyl)pyrimi
din-2-amine

4-hydroxy-4-(4-
nitrophenyl)butan-
2-one

4-(4-
Hydroxyphenyl)but
an-2-one

Molecular Formula C10H8N4O2[3] C10H11NO4[4][5] C10H12O2

Molecular Weight 216.20 g/mol 209.202 g/mol [4][5] 164.20 g/mol

CAS Number 99361-84-9[3] 57548-40-0[5] 5471-51-2

Experimental Protocols
Specific experimental protocols for the synthesis and handling of 4-(4-Nitrophenyl)butan-2-
amine are not documented in available literature. The following is a generalized protocol for the

safe handling of a potent, powdered chemical compound, which should be adapted based on a

site-specific risk assessment.

Protocol: Safe Handling of Potentially Hazardous Chemical Powders

Preparation:

Don all appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, a lab

coat, and chemical splash goggles with a face shield.

Ensure a calibrated analytical balance is located within a certified chemical fume hood.

Verify that the chemical fume hood is functioning correctly.

Prepare all necessary equipment (spatulas, weighing paper, vials) within the fume hood to

minimize movement of the powder.

Weighing and Aliquoting:

Carefully open the container of 4-(4-Nitrophenyl)butan-2-amine inside the fume hood.

Use a clean, designated spatula to transfer the desired amount of powder onto weighing

paper.
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Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

Once the desired mass is weighed, carefully transfer the powder to a labeled, sealable

container.

Dissolution:

If preparing a solution, add the solvent to the vessel containing the powder within the fume

hood.

Cap the vessel securely and mix using a vortex or sonicator until fully dissolved.

Cleanup:

Decontaminate all surfaces within the fume hood with an appropriate solvent (e.g., 70%

ethanol), followed by a cleaning agent.

Dispose of all contaminated materials (weighing paper, gloves, etc.) in a designated

hazardous waste container.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical and Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate key logical relationships

and workflows for handling chemicals with limited safety data.
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Caption: Logical workflow for hazard assessment of a chemical with limited safety data.

Caption: General experimental workflow for the safe handling of powdered chemical

substances.

Toxicology and Biological Effects
The toxicological profile of 4-(4-Nitrophenyl)butan-2-amine has not been specifically

determined. However, nitroaromatic compounds, as a class, are known to be toxic and

mutagenic.[2][6] The nitro group can be reduced in vivo to form reactive intermediates that may

lead to cellular damage. Aromatic amines are often associated with carcinogenicity.[1][6]

Therefore, it is prudent to assume that 4-(4-Nitrophenyl)butan-2-amine may exhibit similar

toxicological properties.

Storage and Disposal
Storage:

Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed when not in use.

Incompatible materials include strong oxidizing agents.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

It is recommended to use a licensed professional waste disposal service.

This guide serves as a starting point for the safe handling of 4-(4-Nitrophenyl)butan-2-amine.

All laboratory personnel should be thoroughly trained on the potential hazards and the

established handling protocols before commencing any work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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